(E)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[[6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C20H16FN3OS2/c1-13-18(11-22-19(25)9-8-16-3-2-10-26-16)27-20-23-17(12-24(13)20)14-4-6-15(21)7-5-14/h2-10,12H,11H2,1H3,(H,22,25)/b9-8+
• InChI Key: FPWWQGKJBWSZSL-CMDGGOBGSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=C(C=C3)F)CNC(=O)C=CC4=CC=CS4
• Isomeric SMILES: CC1=C(SC2=NC(=CN12)C3=CC=C(C=C3)F)CNC(=O)/C=C/C4=CC=CS4
• Molecular Formula: C20H16FN3OS2
• Molecular Weight: 397.5 g/mol
• CAS No.: 1448140-43-9

Description

(E)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C20H16FN3OS2 and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

A significant application of compounds related to (E)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)-3-(thiophen-2-yl)acrylamide is in anticancer research. The synthesis and cytotoxic activity of similar compounds have been evaluated for their potential as anticancer agents. For example, some compounds in this class have demonstrated promising cytotoxicity against human cancer cell lines, particularly lung adenocarcinoma, through mechanisms like tubulin polymerization inhibition and induction of apoptotic cell death (Kamal et al., 2014).

Synthesis of Heterocyclic Compounds

These compounds are also used as building blocks in the synthesis of various heterocyclic compounds. Their use in creating novel pyrazoles, pyridazines, pyrimidines, and other heterocycles has been documented. These heterocyclic compounds are known for their diverse biological activities, including antitumor, antibacterial, and anticonvulsant properties (Gomha & Abdel‐Aziz, 2012).

Fluorescent Dyes Synthesis

The synthesis of fluorescent dyes is another application. Compounds structurally similar to this compound have been used in the creation of dyes with a wide range of fluorescence emissions. This has implications for their use in imaging and diagnostic applications (Witalewska et al., 2019).

Development of Insecticidal Agents

These compounds have also been explored for their potential as insecticidal agents. Research has been conducted to evaluate their efficacy against agricultural pests, such as the cotton leafworm, and their suitability for use in pest control (Soliman et al., 2020).

Synthesis of Bioactive Sulfonamide Thiazole Derivatives

Further, the synthesis of bioactive sulfonamide thiazole derivatives using compounds of this class has been researched. These derivatives have shown potential as effective insecticidal agents, indicating the versatility of this compound class in synthesizing various biologically active molecules (Soliman et al., 2020).

Potassium Channel Opener Activity

Another notable application is in the synthesis of compounds that exhibit potassium channel opener activity. This is crucial for developing therapeutics targeting neurological and cardiovascular diseases (L'Heureux et al., 2005).